8-(2-chloroethyl)-1,7-dimethyl-3-[(4-methylphenyl)methyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 6-(2-chloroethyl)-4,7-dimethyl-2-[(4-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H20ClN5O2/c1-12-4-6-14(7-5-12)11-25-17(26)15-16(22(3)19(25)27)21-18-23(9-8-20)13(2)10-24(15)18/h4-7,10H,8-9,11H2,1-3H3
• InChI Key: KTKRFTUDBMPXSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C4N3C=C(N4CCCl)C)N(C2=O)C
• Molecular Formula: C19H20ClN5O2
• Molecular Weight: 385.8 g/mol

Description

This compound is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings. Heterocyclic compounds are widely distributed in nature and vital to life on Earth. They are found in many natural substances such as chlorophyll, vitamins, hormones, and antibiotics.

Synthesis Analysis

The synthesis of such complex molecules usually involves multiple steps, each requiring specific reagents and conditions. The exact process would depend on the specific structure of the molecule.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. Common reactions for compounds with similar structures include substitution reactions, elimination reactions, and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and reactivity, can be predicted based on its molecular structure.

Scientific Research Applications

Anticancer Properties

• “AKOS000754552” exhibits potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Immunomodulation

• The compound has shown immunomodulatory effects, affecting immune responses. Researchers have explored its impact on immune cells, cytokine production, and overall immune function. .

Anti-Inflammatory Activity

• “AKOS000754552” has been studied for its anti-inflammatory potential. .

Neuroprotective Effects

• Some studies suggest that this compound has neuroprotective properties. .

Antiviral Activity

• Preliminary research indicates that “AKOS000754552” may exhibit antiviral effects. Investigations focus on its activity against specific viruses, such as herpes simplex virus or influenza. .

Metabolic Disorders

• Researchers have explored the compound’s impact on metabolic pathways, including glucose metabolism and lipid regulation. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the compound’s structure and the biological system .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. These can include toxicity, flammability, and environmental impact.

Future Directions

Future research on this compound could involve exploring its potential applications, optimizing its synthesis, and investigating its mechanism of action.